Cas no 16424-31-0 (Tetradecanoic acid,5-oxo-)

• Product name: Tetradecanoic acid,5-oxo-
• CAS No: 16424-31-0
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 183701
• PubChem ID: 85410

Tetradecanoic acid,5-oxo- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,5-oxo-
• 5-oxomyristic acid
• 5-oxotetradecanoic acid
• Einecs 240-475-3
• 5-Ketomyristic acid
• BK78MM4X6P
• Q27274722
• DTXSID30167731
• Tetradecanoic acid, 5-oxo-
• NS00025367
• 16424-31-0
• UNII-BK78MM4X6P

• Inchi： InChI=1S/C14H26O3/c1-2-3-4-5-6-7-8-10-13(15)11-9-12-14(16)17/h2-12H2,1H3,(H,16,17)
• InChI Key： KGKVVLCMDWQMOR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 242.18828
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37